![molecular formula C7H13N3O B1476254 tetrahydro-1H-furo[3,4-c]pyrrole-5(3H)-carboximidamide CAS No. 2098038-69-6](/img/structure/B1476254.png)
tetrahydro-1H-furo[3,4-c]pyrrole-5(3H)-carboximidamide
Overview
Description
Tetrahydro-1H-furo[3,4-c]pyrrole-5(3H)-carboximidamide is a useful research compound. Its molecular formula is C7H13N3O and its molecular weight is 155.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pyrrole-Based Compounds in Medicinal Chemistry
Pyrrole and its derivatives are a significant class of heterocycles in organic chemistry, recognized for their presence in various biologically active compounds. Pyrrole-based compounds have been explored for a wide range of pharmacological properties, including anticancer, antimicrobial, and antiviral activities. The pyrrole nucleus serves as a pharmacophore in many drugs, underscoring its importance in drug discovery and development programs. The synthesis and reactivity of pyrrole-based compounds allow for the creation of diverse molecules with potential therapeutic applications, highlighting the versatility and significance of the pyrrole ring in medicinal chemistry (Li Petri et al., 2020).
Heterocyclic Compounds in Chemical Synthesis
The role of heterocyclic compounds, such as pyrroles, furans, and their derivatives, in chemical synthesis is profound. These compounds serve as building blocks for synthesizing various complex molecules, including pharmaceuticals and biologically active substances. The synthesis of heterocycles often involves multi-component reactions (MCRs), which are appreciated for their atom economy and eco-friendliness. This approach is instrumental in constructing complex molecules in a single step, with higher selectivity and efficiency. The development of fused heterocyclic compounds through MCRs represents a significant advancement in the synthesis of novel pharmaceuticals and highlights the continuous interest in heterocyclic chemistry for drug discovery and development (Dhanalakshmi et al., 2021).
Properties
IUPAC Name |
1,3,3a,4,6,6a-hexahydrofuro[3,4-c]pyrrole-5-carboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3O/c8-7(9)10-1-5-3-11-4-6(5)2-10/h5-6H,1-4H2,(H3,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXMVOCAWAIDJHU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2COCC2CN1C(=N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
